2-[2-(Aminomethyl)-4-methyl-1,3-thiazol-5-yl]acetic acid;dihydrochloride

• IUPAC Name: 2-[2-(aminomethyl)-4-methyl-1,3-thiazol-5-yl]acetic acid;dihydrochloride
• InChI: InChI=1S/C7H10N2O2S.2ClH/c1-4-5(2-7(10)11)12-6(3-8)9-4;;/h2-3,8H2,1H3,(H,10,11);2*1H
• InChI Key: DFNNACYVEGGQMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CN)CC(=O)O.Cl.Cl
• Molecular Formula: C7H12Cl2N2O2S
• Molecular Weight: 259.15 g/mol
• CAS No.: 2126159-48-4

Description

2-[2-(Aminomethyl)-4-methyl-1,3-thiazol-5-yl]acetic acid;dihydrochloride, also known as Taurine, is an amino acid that is naturally found in the human body. It has been studied extensively due to its potential therapeutic effects in various diseases.

Scientific Research Applications

Chemical Synthesis and Structural Properties

The chemical synthesis and structural properties of thiazol derivatives have been explored, with studies revealing various synthetic routes and insights into the conformation of the resulting products. For instance, the synthesis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones involved the reaction of chloral with substituted anilines, followed by treatment with thioglycolic acid. High-resolution magnetic resonance spectra and ab initio calculations provided insights into the conformation of these products, highlighting the significance of understanding the chemical structure and reactivity of such compounds (Issac & Tierney, 1996).

Environmental Impact and Toxicology Studies

There's a significant body of research focusing on the environmental impact and toxicological aspects of related compounds such as 2,4-dichlorophenoxyacetic acid (2,4-D). Studies encompass the behavior of these compounds in agricultural environments, their interaction with non-target organisms, and the role of microorganisms in their degradation. These investigations are crucial for understanding the environmental dynamics and potential risks associated with the use of these chemicals (Kumar & Singh, 2010).

Advanced Applications in Industrial Processes

Research has also delved into the advanced applications of organic acids in industrial processes, such as acidizing operations in carbonate and sandstone formations. The use of organic acids is preferred over traditional acids like hydrochloric acid due to their lesser corrosive nature and better performance under certain conditions. This area of research provides insights into the application of organic acids for formation damage removal, dissolution of different minerals, and the use of specific acids in high-temperature operations (Alhamad et al., 2020).